Cas no 494749-11-0 (Benzonitrile, 4-(1-isoquinolinyl)-)

Benzonitrile, 4-(1-isoquinolinyl)- structure
494749-11-0 structure
Product Name:Benzonitrile, 4-(1-isoquinolinyl)-
CAS No:494749-11-0
MF:C16H10N2
MW:230.264003276825
CID:1521316
Update Time:2024-08-24

Benzonitrile, 4-(1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1-isoquinolinyl)-
    • Inchi: 1S/C16H10N2/c17-11-12-5-7-14(8-6-12)16-15-4-2-1-3-13(15)9-10-18-16/h1-10H
    • InChI Key: YASLVDGNNFPSBI-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=C(C2C3=C(C=CC=C3)C=CN=2)C=C1

Computed Properties

  • Exact Mass: 230.0845

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 414.4±33.0 °C(Predicted)
  • PSA: 36.68
  • pka: 3.24±0.30(Predicted)
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